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Compound of Interest

Compound Name: Tetradecanedioate

Cat. No.: B1240563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetradecanedioic acid, with the CAS number 821-38-5, is a long-chain alpha,omega-

dicarboxylic acid.[1][2] This linear saturated fatty acid, with a 14-carbon backbone, presents as

a white crystalline solid or powder.[3] Its bifunctional nature, characterized by carboxylic acid

groups at both ends of the aliphatic chain, makes it a versatile molecule in various chemical

syntheses and a subject of interest in biological systems. This technical guide provides a

comprehensive overview of tetradecanedioic acid, including its physicochemical properties,

spectral data, synthesis and purification protocols, key applications, and its emerging role in

drug development as a biomarker.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of tetradecanedioic acid is

crucial for its application in research and development. The following tables summarize key

quantitative data.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₁₄H₂₆O₄ [3]

Molecular Weight 258.35 g/mol [3]

Appearance
White crystalline powder or

flakes
[3]

Melting Point 124-127 °C

Boiling Point 427.81 °C (estimated)

Density 1.0768 g/cm³ (estimated)

Vapor Pressure 1.3 hPa at 20 °C

pKa 4.48 ± 0.10 (Predicted)

Table 2: Solubility Data
Solvent Solubility Reference(s)

Water Slightly soluble

Ethanol Soluble

Methanol Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Hexane Sparingly soluble

Spectral Data
Spectroscopic analysis is essential for the identification and characterization of

tetradecanedioic acid.

Table 3: Summary of Spectral Data
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Technique Key Features

¹H NMR

Signals corresponding to the methylene protons

of the aliphatic chain and the acidic protons of

the carboxylic acid groups.

¹³C NMR

Resonances for the carbonyl carbons of the

carboxylic acids and the distinct methylene

carbons along the chain.

FTIR

Characteristic strong absorption band for the

C=O stretching of the carboxylic acid group, and

a broad O-H stretching band.

Mass Spectrometry

Molecular ion peak and fragmentation patterns

consistent with the structure of a long-chain

dicarboxylic acid.

Note: Detailed peak lists and spectra can be found in various online databases. The mass

spectrum of tetradecanedioic acid is available in the NIST WebBook.[4] ¹H NMR and ¹³C NMR

spectra are also available for viewing in specialized databases.[5][6][7]

Synthesis and Purification
Synthesis
Several synthetic routes to tetradecanedioic acid have been reported. A common laboratory-

scale synthesis involves the oxidation of cyclododecanone, which itself can be derived from

cyclododecane. While specific multi-step industrial processes are often proprietary, a general

representation of a synthetic pathway is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C821385&Mask=200
https://www.chemicalbook.com/SpectrumEN_821-38-5_1HNMR.htm
https://spectrabase.com/spectrum/AhvXbDcd4lr
https://pmc.ncbi.nlm.nih.gov/articles/PMC3403202/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthetic Workflow for Tetradecanedioic Acid

Starting Material
(e.g., Cyclododecanone)

Oxidation
(e.g., with nitric acid or other oxidizing agents)

Crude Tetradecanedioic Acid

Purification
(e.g., Recrystallization)

Pure Tetradecanedioic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polyester Synthesis Workflow

Combine Monomers
(Tetradecanedioic Acid + Diol)

Add Catalyst

Heat under Nitrogen
(Esterification)

Apply Vacuum
(Polycondensation)

Monitor Viscosity/
Acid Number

Isolate Polyester
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Corrosion Inhibition Evaluation Workflow

Prepare Electrodes
and Test Solutions

Assemble 3-Electrode Cell

Measure Open Circuit
Potential (OCP)

Perform Potentiodynamic
Polarization Scan

Generate Tafel Plot

Calculate Corrosion Parameters
and Inhibition Efficiency
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Tetradecanedioic Acid as an OATP1B1 Biomarker

Normal Condition With OATP1B1 Inhibitor

Tetradecanedioic Acid
(in blood)

OATP1B1

Uptake

Hepatocyte

Tetradecanedioic Acid
(Elevated in blood)

OATP1B1
(Inhibited)

Blocked Uptake

Hepatocyte Inhibitor Drug

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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